Cas no 1405128-28-0 (Tert-butyl N-(3-bromo-5-methylphenyl)carbamate)

• Product Name: Tert-butyl N-(3-bromo-5-methylphenyl)carbamate
• CAS No: 1405128-28-0
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• MDL: MFCD26400475
• CID: 2127730
• PubChem ID: 71007216
• Update Time: 2025-07-25

Tert-butyl N-(3-bromo-5-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-5-methylphenylcarbamate
• tert-butyl N-(3-bromo-5-methylphenyl)carbamate
• tert-butyl (3-bromo-5-methylphenyl)carbamate
• FMTYAIDRMKZFDG-UHFFFAOYSA-N
• Z2238934598
• Tert-butyl N-(3-bromo-5-methylphenyl)carbamate

• MDL： MFCD26400475
• Inchi： 1S/C12H16BrNO2/c1-8-5-9(13)7-10(6-8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： FMTYAIDRMKZFDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Tert-butyl N-(3-bromo-5-methylphenyl)carbamate

Introduction to Tert-butyl N-(3-bromo-5-methylphenyl)carbamate (CAS No. 1405128-28-0)

Tert-butyl N-(3-bromo-5-methylphenyl)carbamate, with the chemical formula C₁₁H₁₃BNO₂, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This compound is characterized by its Tert-butyl group and its N-(3-bromo-5-methylphenyl) moiety, which contribute to its unique chemical properties and potential applications. The CAS No. 1405128-28-0 uniquely identifies this substance in scientific literature and databases, ensuring precise referencing and differentiation from other compounds.

The Tert-butyl group, a common substituent in organic chemistry, enhances the stability of the molecule and can influence its reactivity in various synthetic pathways. This group is particularly useful in pharmaceuticals due to its ability to protect functional groups during synthesis while maintaining overall molecular integrity. The N-(3-bromo-5-methylphenyl) part of the molecule introduces a bromine atom at the 3-position and a methyl group at the 5-position of a phenyl ring, which can serve as critical sites for further functionalization or interaction with biological targets.

In recent years, there has been growing interest in carbamate derivatives due to their versatile applications in drug development. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The presence of both the Tert-butyl and N-(3-bromo-5-methylphenyl) groups in Tert-butyl N-(3-bromo-5-methylphenyl)carbamate makes it a valuable building block for constructing more intricate chemical structures.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring carbamate-based molecules for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in Tert-butyl N-(3-bromo-5-methylphenyl)carbamate may contribute to its ability to interact with biological targets in unique ways, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of brominated phenyl derivatives in medicinal chemistry. The bromine atom at the 3-position of the phenyl ring can be selectively modified through various reactions, such as cross-coupling reactions, allowing for the introduction of additional functional groups. This flexibility makes Tert-butyl N-(3-bromo-5-methylphenyl)carbamate a versatile intermediate that can be tailored to fit specific synthetic needs.

The Tert-butyl group also plays a crucial role in determining the solubility and bioavailability of derivative compounds. Its hydrophobic nature can enhance the lipophilicity of molecules, which is often desirable for oral or topical administration. Additionally, the carbamate functionality can participate in hydrogen bonding interactions, which are important for binding affinity in drug design.

In conclusion, Tert-butyl N-(3-bromo-5-methylphenyl)carbamate (CAS No. 1405128-28-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the Tert-butyl and N-(3-bromo-5-methylphenyl) groups, make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new uses for carbamate derivatives, compounds like Tert-butyl N-(3-bromo-5-methylphenyl)carbamate will undoubtedly play a crucial role in advancing drug discovery and development.